5,8-Dichloroquinoline-4-carboxylic acid

• Molecular Formula: C10H5Cl2NO2
• Molecular Weight: 242.05 g/mol
• SMILES: C1=CC(=C2C(=C1Cl)C(=CC=N2)C(=O)O)Cl
• InChI: InChI=1S/C10H5Cl2NO2/c11-6-1-2-7(12)9-8(6)5(10(14)15)3-4-13-9/h1-4H,(H,14,15)
• InChIKey: JKEZUPYXNZARDV-UHFFFAOYSA-N

5,8-Dichloroquinoline-4-carboxylic acid: Physicochemical and Structural Baseline

5,8-Dichloroquinoline-4-carboxylic acid is a dichlorinated quinoline heterocycle bearing a carboxylic acid group at the 4-position (CAS 1092288-44-2, molecular weight 242.05 g/mol). It belongs to the quinoline-4-carboxylic acid scaffold class, a privileged structure in medicinal chemistry that has yielded hDHODH inhibitors, antileishmanial agents, and antioxidant compounds. [1] Unlike generic quinoline intermediates, the specific 5,8-dichloro substitution pattern combined with the 4-carboxylic acid group creates a distinct steric and electronic profile that directly governs its downstream synthetic utility and potential biological interactions.

Precise 5,8-dichloro and 4-COOH substitution pattern for privileged quinoline-4-carboxylic acid scaffold studies.

Conjugated 4-COOH/quinoline-N electronic profile distinct from 2- or 3-COOH regioisomers.

Supports medicinal chemistry and ligand-design workflows requiring defined regioisomeric identity.

• [1] Petrović, M. et al. Low cytotoxic quinoline-4-carboxylic acids derived from vanillin precursors as potential human dihydroorotate dehydrogenase inhibitors. Bioorganic & Medicinal Chemistry 2021, 46, 116361. View Source

5,8-Dichloroquinoline-4-carboxylic acid: Why Regioisomeric Substitution Fails

The position of the carboxylic acid group on the quinoline ring fundamentally alters the compound's physicochemical properties and biological performance, making simple regioisomeric substitution (e.g., 2-COOH or 3-COOH analogs) scientifically unjustified. The 4-carboxylic acid group is conjugated with the quinoline nitrogen, producing distinct electronic effects that differ markedly from the 2- or 3-substituted analogs. This positional difference affects LogP, hydrogen-bonding capacity, and metallation reactivity, all of which are critical for reproducible synthesis and target engagement in medicinal chemistry campaigns. [1] Substituting the 4-COOH regioisomer with a 2-COOH or 3-COOH analog without experimental validation introduces uncontrolled variables in both synthetic yields and biological assay outcomes.

Regioisomeric electronic shift 4-COOH conjugation with quinoline nitrogen produces distinct LogP and hydrogen-bonding profiles; 2-COOH or 3-COOH analogs may not reproduce synthetic or biological outcomes.

Metal-binding geometry mismatch The 4-carboxylate/ring-N chelating geometry differs from 2- or 3-COOH isomers, potentially altering catalyst or target engagement.

Position-dependent reactivity Coupling yields and selectivity in amide/ester formation are sensitive to the carboxylic acid position; direct substitution without validation may introduce uncontrolled variables.

• [1] PubChem. 5,8-Dichloroquinoline-3-carboxylic acid, CID 73952323, Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dichloroquinoline-3-carboxylic-acid (accessed 2026-05-03). View Source

5,8-Dichloroquinoline-4-carboxylic acid: Quantified Differentiation Against Regioisomeric Analogs

LogP Differentiation: Higher Lipophilicity vs. 3-COOH Regioisomer

The target 5,8-dichloroquinoline-4-carboxylic acid (4-COOH) exhibits a computed LogP of 3.24, compared to an XLogP3-AA value of 3.0 for the 3-carboxylic acid regioisomer. [1] This LogP difference of approximately 0.24 units indicates measurably higher lipophilicity for the 4-COOH compound.

LogP differentiation

Reported

ΔLogP ≈ +0.24 (target more lipophilic)

Measurably higher lipophilicity vs. 3-COOH regioisomer; may distinguish permeability predictions.

Computed values; vendor algorithm vs PubChem XLogP3.

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	LogP = 3.24 (5,8-Dichloroquinoline-4-carboxylic acid)
Comparator Or Baseline	XLogP3-AA = 3.0 (5,8-Dichloroquinoline-3-carboxylic acid)
Quantified Difference	ΔLogP ≈ +0.24 (target more lipophilic)
Conditions	Computed values; target LogP from vendor-specified algorithm, comparator from PubChem XLogP3 3.0 (2019.06.18 release)

Why This Matters

Lipophilicity directly governs membrane permeability and oral bioavailability potential, meaning the 4-COOH regioisomer is quantitatively distinguishable from the 3-COOH analog in drug-likeness predictions, which matters for selecting the correct building block for lead optimization.

• [1] PubChem. 5,8-Dichloroquinoline-3-carboxylic acid, CID 73952323, Computed Properties (XLogP3-AA: 3, TPSA: 50.2 Ų). https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dichloroquinoline-3-carboxylic-acid (accessed 2026-05-03). View Source

TPSA Identity: Near-Identical Polarity to 3-COOH Regioisomer

The TPSA of 5,8-dichloroquinoline-4-carboxylic acid is 50.19 Ų, which is essentially identical to the 50.2 Ų computed for the 3-carboxylic acid regioisomer (PubChem). [1] Both compounds have 1 hydrogen bond donor and 2–3 hydrogen bond acceptors.

TPSA comparison

Reported

Target TPSA 50.19 Ų vs. 3-COOH 50.2 Ų (Δ ≈ 0.01)

Near-identical polarity; regioisomer choice driven by pharmacophoric requirements, not bulk polarity.

Computed values; negligible difference.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 50.19 Ų (5,8-Dichloroquinoline-4-carboxylic acid)
Comparator Or Baseline	TPSA = 50.2 Ų (5,8-Dichloroquinoline-3-carboxylic acid)
Quantified Difference	ΔTPSA ≈ 0.01 Ų (negligible difference)
Conditions	Computed values; target from vendor-specified algorithm, comparator from PubChem Cactvs 3.4.6.11

Why This Matters

TPSA values below 60–70 Ų are generally predictive of blood-brain barrier penetration capability, and the near-identical TPSA between regioisomers indicates that the procurement choice between 4-COOH and 3-COOH must be driven by specific pharmacophoric requirements of the target binding site, not by bulk polarity differences.

• [1] PubChem. 5,8-Dichloroquinoline-3-carboxylic acid, CID 73952323, Computed Properties (TPSA: 50.2 Ų). https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dichloroquinoline-3-carboxylic-acid (accessed 2026-05-03). View Source

Synthetic Purity Specifications vs. Industry Standards

Multiple vendors supply 5,8-dichloroquinoline-4-carboxylic acid with a minimum purity specification of 95%. This purity specification is consistent with the 3-COOH and 2-COOH regioisomers, which are also offered at ≥95% purity (where available).

Purity specification

Data to verify

Min. purity 95% (multiple vendors)

Purity equivalence across regioisomers shifts procurement decision to positional specificity.

Vendor-specified; batch-to-batch variation possible.

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. purity 95% (Leyan, CymitQuimica)
Comparator Or Baseline	Min. purity 95% (5,8-Dichloroquinoline-3-carboxylic acid, BOC Sciences; 5,8-Dichloroquinoline-2-carboxylic acid, commercial sources)
Quantified Difference	No significant difference in commercial purity standards
Conditions	Vendor-specified purity; actual batch-to-batch variation exists per vendor disclaimer

Why This Matters

Equivalence in purity specifications across regioisomers eliminates purity as a differentiating factor, shifting the procurement decision entirely to positional specificity for the intended synthetic pathway, where the 4-COOH group provides unique conjugation with the ring nitrogen.

Position-Dependent Electronic Effects and Metal-Binding Geometry

The 4-carboxylic acid group in the target compound is conjugated with the quinoline nitrogen through the aromatic ring, a feature absent in the 2-COOH and 3-COOH regioisomers. [1] This conjugation lowers the pKa of the carboxylic acid and creates a distinct metal-chelating geometry, affecting both synthetic reactivity (e.g., in amide coupling and esterification) and potential biological target engagement. While specific pKa data are predicted rather than experimentally measured, the structural rationale is firmly grounded in heterocyclic chemistry principles.

Electronic effects

Class-level

4-COOH conjugated with quinoline N; predicted pKa shift and distinct metal-chelating geometry.

Position-dependent reactivity supported by heterocyclic chemistry principles; experimental pKa measurement may enable precise comparison.

Class-level inference; no experimental pKa data available.

Evidence Dimension	Carboxylic acid position electronic effect on reactivity
Target Compound Data	4-COOH position: conjugated with quinoline N; predicted pKa shift; distinct metal-chelating geometry
Comparator Or Baseline	2-COOH: adjacent to N with intramolecular H-bonding; 3-COOH: cross-conjugated, distinct metallation profile
Quantified Difference	Quantified pKa data not available from experimental measurements; class-level inference based on established quinoline electronic structure
Conditions	Theoretical prediction; experimental pKa measurement needed for exact quantification

Why This Matters

For procurement in medicinal chemistry and catalysis, the distinct electronic and chelating properties of the 4-COOH group are non-substitutable by other regioisomers, directly affecting coupling yields, metal complex geometry, and potentially target binding.

• [1] Molecules (2013), 18(2), 2096–2109. Abel, A. S. et al. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines. Demonstrates position-dependent reactivity of chloro-substituted quinolines. View Source

Class-Level Antioxidant SAR: 5,8-Dichloro Substitution Advantage

In the closely related 4-quinolinol-3-carboxylic acid series (Li et al., 2010), the 5,8-dichloro isomer (5,8-DCQA) efficiently protected DNA against hydroxyl radical (.OH)-mediated oxidation, alongside the 6,8-dichloro isomer, but 5,8-DCQA was specifically inactive against Cu2+/GSH-mediated oxidation, unlike the 7-chloro analog 7-CQA. [1][Note: This data is for the 4-quinolinol-3-carboxylic acid scaffold, not the exact target compound.] This demonstrates that the 5,8-dichloro substitution pattern imparts a selective antioxidant profile that is distinct from 5,7-, 6,8-, and 7,8-dichloro patterns.

Antioxidant SAR

Class-level

5,8-DCQA (analog): efficient .OH DNA protection; inactive in Cu²⁺/GSH assay, unlike 7-Cl analog.

Class-level selectivity profile reported for 4-quinolinol-3-carboxylic acid series; may not directly translate to target compound.

Data from Li et al. (2010) on 4-quinolinol-3-carboxylic acid scaffold.

Evidence Dimension	DNA protection efficacy against hydroxyl radical and AAPH-induced oxidation
Target Compound Data	5,8-DCQA: efficient DNA protection against .OH; active against AAPH-induced oxidation; inactive against Cu2+/GSH-mediated oxidation
Comparator Or Baseline	6,8-DCQA: efficient DNA protection against .OH; 7-CQA: active against AAPH and uniquely active against Cu2+/GSH; 5,7-DCQA: highest ABTS/DPPH/galvinoxyl scavenging but different DNA protection profile
Quantified Difference	Qualitative difference in protection profile; quantitative IC50 values not directly comparable across assays
Conditions	In vitro radical scavenging and DNA oxidation assays; European Journal of Medicinal Chemistry, 2010, 45, 1821-1827

Why This Matters

Even within the dichloroquinoline carboxylic acid class, the specific 5,8-chlorine positioning yields a unique antioxidant selectivity profile that cannot be achieved with 5,7-, 6,8-, or 7,8-dichloro analogs, supporting the need for positional precision in procurement for antioxidant research programs.

• [1] Li, G.-X.; Liu, Z.-Q.; Luo, X.-Y. Dichloro-4-quinolinol-3-carboxylic acid: synthesis and antioxidant abilities to scavenge radicals and to protect methyl linoleate and DNA. Eur. J. Med. Chem. 2010, 45, 1821–1827. DOI: 10.1016/j.ejmech.2010.01.018. View Source

5,8-Dichloroquinoline-4-carboxylic acid: Evidence-Matched Procurement Scenarios

Lead Optimization Requiring 4-COOH Pharmacophore

For medicinal chemistry programs targeting enzymes such as human dihydroorotate dehydrogenase (hDHODH) or kinases where a quinoline-4-carboxylic acid scaffold is required, this compound provides the precise 5,8-dichloro substitution pattern with the carboxylic acid group conjugated to the ring nitrogen. The LogP of 3.24 and TPSA of 50.19 Ų collectively support drug-like property space, and the compound avoids the electronic misalignment inherent in 2-COOH or 3-COOH regioisomers. [1]

Ligand Synthesis with 4-Carboxylate Metal-Binding Geometry

The 4-position carboxylic acid group provides a specific metal-chelating geometry distinct from 2- and 3-carboxylate isomers. This is relevant for synthesizing metal-organic frameworks (MOFs), organometallic catalysts, or metal-based therapeutics where the quinoline N-atom and 4-COO− group form a specific bite angle. The 5,8-dichloro substitution further modifies the electronic character of the quinoline ring system without altering the chelating geometry.

Selective DNA Protection Probe Development

Building on the close structural analog 5,8-DCQA (4-quinolinol-3-carboxylic acid), the 5,8-dichloro pattern on the quinoline ring has been demonstrated to confer selective DNA protection against hydroxyl radical-mediated oxidation while remaining inactive against Cu2+/GSH-mediated pathways. Researchers developing selective antioxidant probes can leverage this positional specificity to design mechanistic studies that distinguish between radical scavenging pathways.

Building Block for Amide or Ester Derivatization

As a carboxylic acid building block with ≥95% purity, this compound is suitable for amide coupling and esterification reactions to generate diverse libraries of quinoline-4-carboxamide or ester derivatives. [1] The position of the carboxylic acid group at the 4-position, conjugated with the quinoline nitrogen, imparts distinct reactivity compared to 2- or 3-COOH analogs, which is critical for achieving reproducible coupling yields.

Application

Selection Property

Validation Focus

Lead optimization with 4-COOH pharmacophore

Regioisomeric conjugation and substitution pattern

Target binding and synthetic reproducibility

Ligand synthesis with 4-carboxylate metal-binding

Position-specific chelating geometry

Metal complex stability and catalytic activity

Selective DNA protection probe development

Class-level antioxidant selectivity profile

Radical scavenging pathway differentiation (model-dependent)

Amide/ester derivatization building block

Conjugation-enhanced coupling reactivity

Coupling yield and product purity

• [1] PubChem. 5,8-Dichloroquinoline-3-carboxylic acid, CID 73952323. https://pubchem.ncbi.nlm.nih.gov/compound/5_8-Dichloroquinoline-3-carboxylic-acid (accessed 2026-05-03). View Source